Cas no 303145-50-8 (2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide)

• Product Name: 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide
• CAS No: 303145-50-8
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 5706475
• PubChem ID: 2767313
• Update Time: 2025-08-01

2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• MB01383
• Oprea1_366660
• 2-methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide
• 11J-906
• AKOS005077735
• 303145-50-8
• 2-methoxy-N-(4-methoxyphenyl)nicotinamide
• 3-Pyridinecarboxamide, 2-methoxy-N-(4-methoxyphenyl)-
• 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide

• Inchi： 1S/C14H14N2O3/c1-18-11-7-5-10(6-8-11)16-13(17)12-4-3-9-15-14(12)19-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： GYFJUPUBYCEXDT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(C1=CC=CN=C1OC)=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 342.9±37.0 °C(Predicted)
• pka: 10.80±0.70(Predicted)

Additional information on 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide

Comprehensive Overview of 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide (CAS No. 303145-50-8)

2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide (CAS No. 303145-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxy-substituted pyridine and carboxamide functional groups, exhibits versatile applications in drug discovery and material science. Its molecular structure, featuring a pyridine-3-carboxamide core with methoxy substituents, makes it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide is driven by its potential role in developing novel therapeutic agents. Researchers are particularly intrigued by its ability to modulate biological pathways, making it a candidate for targeting diseases such as inflammation and metabolic disorders. The compound's dual methoxy groups enhance its solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In the agrochemical sector, 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide is explored for its pesticidal and herbicidal properties. Its structural similarity to other pyridine-based agrochemicals suggests potential efficacy in crop protection. Recent studies highlight its low environmental persistence, aligning with the global shift toward sustainable farming practices—a hot topic among environmentalists and agricultural stakeholders.

The synthesis of 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide typically involves multi-step organic reactions, including amidation and etherification. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and reduce reaction times, addressing the demand for greener chemistry solutions. This aligns with the increasing focus on green synthesis methods in the chemical industry.

Market trends indicate a rising demand for 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide, particularly in Asia-Pacific regions, where pharmaceutical and agrochemical industries are expanding. Analysts attribute this growth to the compound's versatility and the region's investment in R&D. Keywords like "pyridine-3-carboxamide derivatives" and "methoxy-substituted agrochemicals" frequently appear in industry reports, reflecting its commercial relevance.

From a regulatory perspective, 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide is not classified as hazardous under major chemical safety frameworks. However, standard laboratory precautions are recommended during handling. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial users.

Innovations in analytical techniques, such as HPLC and LC-MS, have enabled precise quantification and purity assessment of 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide. These advancements support quality control in large-scale production, ensuring compliance with international standards—a key concern for manufacturers and end-users alike.

Future research directions for 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide may explore its applications in catalysis and material science, leveraging its electron-rich aromatic system. Collaborations between academia and industry could accelerate its adoption in cutting-edge technologies, further solidifying its market position.

In summary, 2-Methoxy-N-(4-methoxyphenyl)pyridine-3-carboxamide (CAS No. 303145-50-8) represents a promising compound with multifaceted applications. Its alignment with trends like green chemistry and sustainable agriculture enhances its appeal to researchers and businesses. As scientific understanding evolves, this compound is poised to play a pivotal role in next-generation chemical innovations.